methyl (2-allyl-6-ethoxy-4-formylphenoxy)acetate

• IUPAC Name: methyl 2-(2-ethoxy-4-formyl-6-prop-2-enylphenoxy)acetate
• InChI: InChI=1S/C15H18O5/c1-4-6-12-7-11(9-16)8-13(19-5-2)15(12)20-10-14(17)18-3/h4,7-9H,1,5-6,10H2,2-3H3
• InChI Key: UWZKFGGQKZKBLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC(=O)OC)CC=C)C=O
• Molecular Formula: C15H18O5
• DSSTOX Substance ID: DTXSID60983224
• Molecular Weight: 278.30 g/mol
• CAS RN: 6461-96-7

Description

Methyl (2-allyl-6-ethoxy-4-formylphenoxy)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl (2-allyl-6-ethoxy-4-formylphenoxy)acetate is not fully understood. However, it has been suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been found to inhibit the growth of fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects in vivo. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl (2-allyl-6-ethoxy-4-formylphenoxy)acetate in lab experiments is its potent anticancer and antifungal activity. However, its low solubility in water and limited availability may pose limitations for its use in certain experiments.

Future Directions

There are several future directions for the research of methyl (2-allyl-6-ethoxy-4-formylphenoxy)acetate. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential applications of this compound in other fields, such as agriculture and material science.
In conclusion, this compound is a promising chemical compound that has potential applications in various fields. Its potent anticancer and antifungal activity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of methyl (2-allyl-6-ethoxy-4-formylphenoxy)acetate involves the reaction of 2-allyl-6-ethoxy-4-hydroxyphenol with chloroacetic acid in the presence of a catalyst. This process results in the formation of the desired compound, which can be purified through various methods such as column chromatography.

Scientific Research Applications

Methyl (2-allyl-6-ethoxy-4-formylphenoxy)acetate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit significant anticancer activity against various types of cancer cells, including breast, lung, and colon cancer. This compound has also been investigated for its potential use as an antifungal agent, with promising results.